Cas no 2138379-74-3 (Cyclohexanemethanesulfonyl chloride, 1-phenyl-)

• Product Name: Cyclohexanemethanesulfonyl chloride, 1-phenyl-
• CAS No: 2138379-74-3
• MF: C₁₃H₁₇ClO₂S
• MW: 272.790881872177
• CID: 5261274
• Update Time: 2025-07-20

Cyclohexanemethanesulfonyl chloride, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonyl chloride, 1-phenyl-

• Inchi： 1S/C13H17ClO2S/c14-17(15,16)11-13(9-5-2-6-10-13)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： KAWYQJXSWJOVSZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(CS(Cl)(=O)=O)CCCCC1

Additional information on Cyclohexanemethanesulfonyl chloride, 1-phenyl-

Cyclohexanemethanesulfonyl chloride, 1-phenyl- (CAS No. 2138379-74-3): A Comprehensive Overview in Modern Chemical Research

The compound Cyclohexanemethanesulfonyl chloride, 1-phenyl- (CAS No. 2138379-74-3) represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of both cyclohexane and phenyl groups in its molecular structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, the study of sulfonyl chlorides has seen remarkable advancements, particularly in their role as key reagents in medicinal chemistry. Sulfonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, which are fundamental to the construction of complex molecular frameworks. The Cyclohexanemethanesulfonyl chloride, 1-phenyl- derivative, with its electron-withdrawing sulfonyl group and the electron-donating phenyl ring, offers a balanced reactivity profile that is highly conducive to the development of novel therapeutic entities.

One of the most compelling aspects of this compound is its utility in the synthesis of sulfonamides. Sulfonamides are a class of heterocyclic compounds that have demonstrated broad-spectrum biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the sulfonyl chloride moiety allows for facile conversion into sulfonamides through reaction with amines, providing a straightforward synthetic route to explore diverse pharmacophores. This capability has been leveraged in several recent studies aimed at identifying new sulfonamide-based drugs with enhanced efficacy and reduced side effects.

Moreover, the structural features of Cyclohexanemethanesulfonyl chloride, 1-phenyl- make it an attractive candidate for exploring structure-activity relationships (SAR) in drug design. By varying substituents on the cyclohexane ring or the phenyl group, researchers can modulate the electronic and steric properties of the molecule, thereby fine-tuning its biological activity. Such modifications have been instrumental in optimizing drug candidates for clinical trials, where precise control over molecular properties is crucial for achieving therapeutic success.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have revealed insights into how the interaction between the sulfonyl chloride group and various nucleophiles occurs at the molecular level. These insights have not only improved our ability to predict reaction outcomes but also guided the design of more efficient synthetic protocols. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, complementing traditional experimental methods.

The pharmaceutical industry has also shown interest in this compound for its potential use as a building block in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The ability of Cyclohexanemethanesulfonyl chloride, 1-phenyl- to introduce sulfonamide linkages into peptidomimetic scaffolds has opened new avenues for developing next-generation therapeutics that target challenging disease areas like cancer and neurodegenerative disorders.

In conclusion, Cyclohexanemethanesulfonyl chloride, 1-phenyl- (CAS No. 2138379-74-3) stands out as a versatile and highly valuable compound in contemporary chemical research. Its unique structural attributes and reactivity profile make it indispensable in synthetic organic chemistry and pharmaceutical development. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation across multiple scientific disciplines.